5-(Cyclopentanesulfonyl)-2-fluorobenzoic acid
Overview
Description
5-(Cyclopentanesulfonyl)-2-fluorobenzoic acid, also known as 5-CPSFB, is a fluorobenzoic acid derivative that has been used in scientific research for a variety of applications. It is a white, crystalline solid that is soluble in organic solvents and has a melting point of 129-130°C. 5-CPSFB has a variety of unique properties, including strong electron-withdrawing capacity, high solubility in organic solvents, and low reactivity with other molecules. As such, it has become a useful tool for researchers in a wide range of fields.
Scientific Research Applications
Drug Loading and Release Capabilities
A robust and highly water-stable microporous Metal-Organic Framework (MOF) demonstrated outstanding drug loading capacity and satisfactory release capability for 5-fluorouracil, suggesting its potential as a drug carrier. This MOF exhibited negligible cytotoxicity, making it a promising candidate for drug delivery systems (Bag et al., 2016).
Mechanisms of Action and Clinical Strategies
Understanding the mechanisms of action of 5-fluorouracil has led to strategies that enhance its anticancer activity. Emerging technologies aim to identify genes mediating resistance to this compound, potentially offering new therapeutic targets or predictive biomarkers for chemotherapy (Longley et al., 2003).
Molecular Imaging Applications
The metabolites of certain fluorobenzothiazole ligands, used in molecular imaging, provide insights into their brain uptake and distribution, offering implications for the development of diagnostic tools and therapeutic agents (Carson et al., 2003).
Heterocyclic Chemistry in Drug Discovery
The reactivity of fluoro-substituted benzoic acids in solid-phase synthesis demonstrates their utility in generating diverse heterocyclic compounds, highlighting their importance in drug discovery and development (Křupková et al., 2013).
Photocatalytic Degradation Studies
Studies on the photocatalytic degradation of pharmaceutical compounds like 5-fluorouracil using TiO2 indicate the potential for environmental applications, such as the removal of contaminants from water sources (Lin & Lin, 2014).
properties
IUPAC Name |
5-cyclopentylsulfonyl-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FO4S/c13-11-6-5-9(7-10(11)12(14)15)18(16,17)8-3-1-2-4-8/h5-8H,1-4H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRFXHBLYYUDVMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)S(=O)(=O)C2=CC(=C(C=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Cyclopentanesulfonyl)-2-fluorobenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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